Cas no 1806442-85-2 (1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one
• CAS No: 1806442-85-2
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• MDL: MFCD28816971
• CID: 4974931
• PubChem ID: 118832367
• Update Time: 2025-05-20

1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one

• MDL： MFCD28816971
• Inchi： 1S/C9H7BrClFO/c10-9-4-7(12)2-1-6(9)3-8(13)5-11/h1-2,4H,3,5H2
• InChI Key： YVNQETGSRRNXMD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(CCl)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one

Recent Advances in the Study of 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one (CAS: 1806442-85-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one (CAS: 1806442-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a scaffold for drug development. The information presented herein is based on a comprehensive review of recent peer-reviewed literature, patents, and industry reports.

Recent studies have highlighted the versatility of 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the presence of bromo and fluoro substituents on the phenyl ring and a reactive chloropropanone moiety, make it an attractive candidate for further chemical modifications. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent EGFR inhibitors, showcasing its potential in oncology research.

In addition to its role as a synthetic intermediate, 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Furthermore, its ability to modulate specific signaling pathways, such as the NF-κB pathway, suggests potential applications in the treatment of inflammatory diseases. However, further in vivo studies are required to fully elucidate its pharmacological profile and safety.

The synthesis and optimization of 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2022 patent application described a novel catalytic method that significantly reduces the use of hazardous reagents and improves yield. These innovations not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite the promising findings, challenges remain in the development of 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one-based therapeutics. Issues such as compound stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the research findings into clinically viable treatments. Future studies should also explore the compound's interactions with other biomolecules and its potential for combination therapies.

In conclusion, 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-2-one (CAS: 1806442-85-2) represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications, ranging from synthetic intermediate to bioactive agent, underscore its importance in contemporary research. Continued investigation into its properties and mechanisms of action will likely yield further insights and open new avenues for therapeutic development. This briefing serves as a timely update for researchers and industry professionals seeking to stay informed about the latest advancements in this area.